Cas no 1116383-53-9 (benzyl 4-(3-hydroxyphenyl)piperazine-1-carboxylate)

• Product Name: benzyl 4-(3-hydroxyphenyl)piperazine-1-carboxylate
• CAS No: 1116383-53-9
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 6305700
• PubChem ID: 67387981
• Update Time: 2025-08-04

benzyl 4-(3-hydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(3-hydroxyphenyl)piperazine-1-carboxylate
• 1116383-53-9
• HKJJBEPXFSYIMP-UHFFFAOYSA-N
• F78377
• EN300-12615937
• SCHEMBL2384619

• Inchi： 1S/C18H20N2O3/c21-17-8-4-7-16(13-17)19-9-11-20(12-10-19)18(22)23-14-15-5-2-1-3-6-15/h1-8,13,21H,9-12,14H2
• InChI Key： HKJJBEPXFSYIMP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C2C=CC=C(C=2)O)CC1)=O

Computed Properties

• Exact Mass: 312.14739250g/mol
• Monoisotopic Mass: 312.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53Ų

Additional information on benzyl 4-(3-hydroxyphenyl)piperazine-1-carboxylate

Benzyl 4-(3-Hydroxyphenyl)piperazine-1-carboxylate (CAS No. 1116383-53-9): A Comprehensive Overview

Benzyl 4-(3-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 1116383-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This piperazine derivative is characterized by its unique structural features, including a benzyl carboxylate group and a 3-hydroxyphenyl substitution, which contribute to its potential applications in drug discovery and development.

The compound's molecular structure combines the versatility of piperazine with the bioactive properties of phenolic compounds, making it an interesting subject for medicinal chemistry studies. Researchers have explored its potential as a building block for more complex molecules targeting neurological and metabolic pathways. The presence of both hydroxyl and carboxylate functional groups enhances its solubility profile and provides multiple sites for further chemical modifications.

Recent trends in pharmaceutical research have shown growing interest in piperazine derivatives like benzyl 4-(3-hydroxyphenyl)piperazine-1-carboxylate, particularly in the development of novel therapeutic agents. The compound's structural similarity to known bioactive molecules has prompted investigations into its potential pharmacological properties. Some studies suggest possible applications in addressing contemporary health challenges, though further research is needed to fully elucidate its mechanisms of action.

From a synthetic chemistry perspective, CAS 1116383-53-9 represents an important intermediate in organic synthesis. Its well-defined structure and reactive sites make it valuable for creating more complex molecular architectures. The compound's stability under various conditions has been noted in several synthetic protocols, contributing to its utility in multi-step synthesis routes.

The analytical characterization of benzyl 4-(3-hydroxyphenyl)piperazine-1-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. Recent advancements in analytical technology have improved the precision of these characterizations, supporting more rigorous scientific studies.

In the context of current scientific trends, this compound aligns with the growing focus on structure-activity relationship studies in drug design. The modular nature of its structure allows for systematic modifications to explore pharmacological properties. This approach is particularly relevant in today's pharmaceutical landscape, where personalized medicine and targeted therapies are gaining prominence.

Quality control standards for benzyl 4-(3-hydroxyphenyl)piperazine-1-carboxylate have become increasingly stringent, reflecting the compound's importance in research settings. Manufacturers and suppliers typically provide detailed certificates of analysis, ensuring researchers have access to material of consistent quality. This attention to quality is essential for reproducible scientific results.

The commercial availability of CAS 1116383-53-9 has expanded in recent years to meet growing research demand. While primarily used in laboratory settings, its potential applications continue to be explored across various scientific disciplines. The compound's unique properties make it a subject of ongoing investigation in both academic and industrial research environments.

From a regulatory standpoint, benzyl 4-(3-hydroxyphenyl)piperazine-1-carboxylate is properly classified for research use only. Researchers working with this compound should adhere to standard laboratory safety protocols and consult relevant material safety data sheets. Proper handling and storage procedures are essential to maintain the compound's stability and ensure safe working conditions.

Future research directions for this compound may include more detailed pharmacological profiling and exploration of its potential as a scaffold for drug development. The scientific community continues to investigate novel applications for piperazine-based compounds, with benzyl 4-(3-hydroxyphenyl)piperazine-1-carboxylate representing an important example of this chemical class.

In summary, benzyl 4-(3-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 1116383-53-9) stands as a significant compound in modern chemical research. Its unique structural features and potential applications make it a valuable subject for ongoing scientific exploration, particularly in pharmaceutical development and medicinal chemistry.